1-methyl-1H-indazole-3-carbaldehyde
Overview
Description
1-Methyl-1H-indazole-3-carbaldehyde is a compound with the molecular formula C9H8N2O . It is also known by other names such as 1-methylindazole-3-carbaldehyde and 1-Methyl-1H-indazole-3-carboxaldehyde .
Molecular Structure Analysis
The molecular weight of 1-methyl-1H-indazole-3-carbaldehyde is 160.17 g/mol . The InChI representation of the molecule isInChI=1S/C9H8N2O/c1-11-9-5-3-2-4-7(9)8(6-12)10-11/h2-6H,1H3 . The Canonical SMILES representation is CN1C2=CC=CC=C2C(=N1)C=O . Chemical Reactions Analysis
While specific chemical reactions involving 1-methyl-1H-indazole-3-carbaldehyde are not detailed in the retrieved sources, indazole derivatives are known to be important precursors for the synthesis of diverse heterocyclic derivatives .Physical And Chemical Properties Analysis
The compound has a molecular weight of 160.17 g/mol . It has a Hydrogen Bond Donor Count of 0 and a Hydrogen Bond Acceptor Count of 2 . The Rotatable Bond Count is 1 . The Topological Polar Surface Area is 34.9 Ų . The Heavy Atom Count is 12 .Scientific Research Applications
Multicomponent Reactions
1H-Indole-3-carbaldehyde and its derivatives, which are structurally similar to 1-methyl-1H-indazole-3-carbaldehyde, are essential and efficient chemical precursors for generating biologically active structures . They play a significant role in multicomponent reactions (MCRs), which are high-yielding, operationally friendly, time- and cost-effective . These reactions are significant synthetic strategies in medicinal and pharmaceutical chemistry .
Synthesis of Active Molecules
1H-Indole-3-carbaldehyde and its derivatives are ideal precursors for the synthesis of active molecules . They are key in the synthesis of pharmaceutically active compounds and indole alkaloids . Their inherent functional groups can undergo C–C and C–N coupling reactions and reductions easily .
Inhibition of Neutrophil Chemotaxis
3-Methyl-1H-indazole, a compound similar to 1-methyl-1H-indazole-3-carbaldehyde, has been shown to inhibit neutrophil chemotaxis . This property could be used to treat inflammatory diseases such as trigeminal neuralgia or heart disease .
Inhibition of Histamine H3 Receptor Activity
3-Methyl-1H-indazole has also been shown to inhibit histamine H3 receptor activity . This property may account for its effects on eye diseases and bladder cancer .
Anti-Inflammatory Effect
Indazole-containing heterocyclic compounds have a wide variety of medicinal applications, including anti-inflammatory effects . Some derivatives have shown adequate anti-inflammatory effect with inhibition in paw edema .
Antitumor Activity
1H-indazole-3-amine derivatives, which are structurally similar to 1-methyl-1H-indazole-3-carbaldehyde, have shown antitumor activity . Some compounds showed similar or superior activity to 5-Fu against Hep-G2 cells .
Future Directions
Indazole-containing derivatives, including 1-methyl-1H-indazole-3-carbaldehyde, have gained considerable attention in the field of medicinal chemistry due to their versatile biological activities . Future research may focus on developing more efficient synthesis methods and exploring the biological activities of these compounds .
Mechanism of Action
Target of Action
1-Methyl-1H-indazole-3-carbaldehyde and its derivatives are known to be efficient chemical precursors for generating biologically active structures . It has been demonstrated that the 1H-indazole-3-amine structure, a related compound, is an effective hinge-binding fragment . In the case of Linifanib, a known kinase inhibitor, it binds effectively with the hinge region of tyrosine kinase .
Mode of Action
Indazole derivatives have been drawing attention in medicinal chemistry as kinase inhibitors . Kinase inhibitors work by blocking the action of a certain type of kinase, thereby inhibiting the phosphorylation of specific substrates and disrupting critical cell signaling pathways .
Biochemical Pathways
Indole derivatives, including 1-Methyl-1H-indazole-3-carbaldehyde, are synthesized from tryptophan via the intermediates indole-3-acetaldoxime and indole-3-acetonitrile . These compounds play a significant role in pathogen defense in plants like Arabidopsis . They are also involved in the synthesis of active molecules through multicomponent reactions (MCRs) .
Result of Action
The result of the action of 1-Methyl-1H-indazole-3-carbaldehyde is largely dependent on its specific targets and mode of action. For instance, as a kinase inhibitor, it could potentially disrupt cell signaling pathways, leading to the inhibition of cell proliferation and induction of apoptosis . This could make it a potential candidate for the treatment of diseases such as cancer .
Action Environment
The action environment can significantly influence the compound’s action, efficacy, and stability. Factors such as pH, temperature, and the presence of other molecules can affect the compound’s activity. For instance, it is recommended to store the compound under an inert gas at 2-8°C to maintain its stability .
properties
IUPAC Name |
1-methylindazole-3-carbaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8N2O/c1-11-9-5-3-2-4-7(9)8(6-12)10-11/h2-6H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KYDLGYCLCFKUHY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=CC=CC=C2C(=N1)C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00428164 |
Source
|
| Record name | 1-methyl-1H-indazole-3-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00428164 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
160.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
4002-83-9 |
Source
|
| Record name | 1-Methyl-1H-indazole-3-carboxaldehyde | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=4002-83-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-methyl-1H-indazole-3-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00428164 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-Methyl-1H-indazole-3-carboxaldehyde | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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